Cas no 1704228-83-0 (2-fluoro-5-(3-oxobut-1-en-1-yl)benzonitrile)

• Product name: 2-fluoro-5-(3-oxobut-1-en-1-yl)benzonitrile
• CAS No: 1704228-83-0
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 6594599
• PubChem ID: 107937004

2-fluoro-5-(3-oxobut-1-en-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(3-oxobut-1-en-1-yl)benzonitrile
• 1704228-83-0
• EN300-1849083

• Inchi： 1S/C11H8FNO/c1-8(14)2-3-9-4-5-11(12)10(6-9)7-13/h2-6H,1H3/b3-2+
• InChI Key： JFASCGDAZUMYCJ-NSCUHMNNSA-N
• SMILES： FC1C=CC(/C=C/C(C)=O)=CC=1C#N

Computed Properties

• Exact Mass: 189.058992041g/mol
• Monoisotopic Mass: 189.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives